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Compound of Interest

Compound Name: 3,3-Dimethylglutaric anhydride

Cat. No.: B146770 Get Quote

Essential Safety and Handling Guide for 3,3-
Dimethylglutaric Anhydride
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 3,3-Dimethylglutaric anhydride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational conduct and mitigate

potential risks.

Hazard Summary & Quantitative Data
3,3-Dimethylglutaric anhydride is a combustible solid that can cause significant irritation to

the skin, eyes, and respiratory system.[1][2][3] Adherence to stringent safety protocols is

mandatory to prevent exposure.

Hazard Classification GHS Hazard Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[1][2][3]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[1]

[2][3]

Specific target organ toxicity

(single exposure)
H335

May cause respiratory

irritation[1][2][3]
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Physical & Chemical Properties

Form Powder

Melting Point 124-126 °C[3]

Boiling Point 181 °C at 25 mmHg[3]

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential for handling 3,3-Dimethylglutaric anhydride to

minimize exposure.

Protection Area Required Equipment
Standard/Specificati

on
Rationale

Eye/Face

Chemical safety

goggles or a face

shield.[1][4][5]

EN166 or NIOSH

approved.[1][4]

Protects against

splashes, dust, and

vapors which can

cause serious eye

irritation.

Hand

Chemical-resistant

gloves (e.g., nitrile or

neoprene).[1][4][5]

Inspect prior to use.[4]

[5]

Prevents skin contact

which can lead to

irritation.

Body

Flame-retardant lab

coat, long pants, and

closed-toe shoes.[4]

[5]

Ensure the lab coat is

fully buttoned.

Provides a barrier

against accidental

spills and contact.

Respiratory

NIOSH-approved

respirator with an N95

or higher rating for

dusts.

Use if ventilation is

inadequate or dust is

generated.

Protects the

respiratory system

from irritating dust.
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Safe handling of 3,3-Dimethylglutaric anhydride requires careful preparation and execution

within a controlled environment.

Pre-Operational Checks:
Engineering Controls: Confirm that a certified chemical fume hood is operational.[4][5]

Ensure that a safety shower and an eyewash station are accessible and unobstructed.[4][5]

Personnel: Inform colleagues in the immediate vicinity that you will be handling a hazardous

substance.

Equipment: Assemble all necessary PPE and ensure it is in good condition.[4] Have all

necessary equipment (e.g., spatulas, weigh boats, glassware) inside the fume hood to

minimize movement and potential for spills.[5]

Step-by-Step Handling Procedure:
All handling of 3,3-Dimethylglutaric anhydride must be conducted within a certified

chemical fume hood to control dust and vapors.[4][5]

Don the prescribed PPE at all times.

Carefully open the container, avoiding any actions that could generate dust.[4]

Use dedicated and clean spatulas and glassware for weighing and transferring the chemical.

[4]

Keep the container tightly closed when not in use to prevent exposure to moisture and

contamination.[1][6]

Avoid all direct contact with skin, eyes, and clothing.[1][4]

Do not eat, drink, or smoke in the handling area.

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]
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Waste containing 3,3-Dimethylglutaric anhydride is classified as hazardous waste and must

be disposed of in accordance with local, regional, and national regulations.[1][5]

Waste Segregation:
Collect any unused 3,3-Dimethylglutaric anhydride and any materials contaminated with it

(e.g., paper towels, weigh boats, gloves) in a dedicated, sealed, and clearly labeled

hazardous waste container.[5]

Contaminated PPE, such as gloves and disposable lab coats, should also be placed in the

designated hazardous waste container.[5]

Do not mix this waste with other waste streams unless compatibility has been confirmed.[5]

Final Disposal:
The sealed hazardous waste container must be disposed of through a licensed professional

waste disposal service.[1]

Do not empty any amount of 3,3-Dimethylglutaric anhydride or its waste into drains or the

general trash.[1]
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling & Disposal Phase

4. Final Disposal

Verify Fume Hood & Safety Stations

Assemble PPE & Equipment

Don PPE

Carefully Open & Weigh

Transfer to Reaction Vessel

Seal Container When Not in Use

Segregate Contaminated Waste

Decontaminate Work Area Store Waste in Labeled, Sealed Container

Doff & Dispose of PPE

Wash Hands Thoroughly

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling 3,3-Dimethylglutaric anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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